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Abstract

This technical guide provides a comprehensive overview of the available physicochemical
properties of the organic compound 1-(5-(Benzyloxy)-2-hydroxy-3-nitrophenyl)ethanone. It
includes a summary of its known physical and chemical characteristics, detailed experimental
protocols for the determination of its melting point and solubility, and visual representations of
these experimental workflows. This document is intended to serve as a valuable resource for
researchers and professionals involved in the synthesis, characterization, and application of
this compound in fields such as medicinal chemistry and materials science.

Introduction

1-(5-(Benzyloxy)-2-hydroxy-3-nitrophenyl)ethanone, with the CAS number 861841-94-3, is
a complex organic molecule that serves as a key intermediate in various synthetic pathways.[1]
[2][3][4][5] Its structure, featuring a benzyloxy group, a hydroxyl group, and a nitro group on a
phenyl ring, imparts specific chemical properties that are of interest in drug discovery and other
areas of chemical research.[1] A thorough understanding of its physical properties, such as
melting point and solubility, is crucial for its effective handling, purification, and application in
subsequent chemical reactions.
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Physicochemical Properties

The known physical and chemical properties of 1-(5-(Benzyloxy)-2-hydroxy-3-
nitrophenyl)ethanone are summarized in the table below. It is important to note that while
some properties have been experimentally determined, others are predicted based on
computational models.

Property Value Source
Molecular Formula C15H13NOs [1][4116]
Molecular Weight 287.27 g/mol [1][41[6]

CAS Number 861841-94-3 [11[21131[4]1[5][6]
Appearance Red-Orange Solid [4]

Boiling Point (Predicted) 400.3 °C at 760 mmHg [6]

Density (Predicted) 1.33 g/cm3 [6]

pKa (Predicted) 7.50 £ 0.38 [4]

Soluble in Chloroform,
Solubility (Qualitative) Dichloromethane (DCM), Ethyl  [4]

Acetate

Experimental Protocols

This section provides detailed methodologies for the experimental determination of the melting
point and solubility of 1-(5-(Benzyloxy)-2-hydroxy-3-nitrophenyl)ethanone.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[7] A sharp melting range
typically signifies a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.[8]

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid phase at atmospheric pressure. This is determined by heating a small, powdered
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sample in a capillary tube and observing the temperature range over which the solid melts.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Calibrated thermometer

Procedure:

e Sample Preparation: Ensure the sample of 1-(5-(Benzyloxy)-2-hydroxy-3-
nitrophenyl)ethanone is completely dry and in the form of a fine powder. If necessary, grind
the crystalline solid using a clean mortar and pestle.[7]

o Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample. A
small amount of the solid will be forced into the tube.

« Invert the tube and gently tap the sealed end on a hard surface to pack the solid down. The
packed sample height should be approximately 2-3 mm.[9]

o Melting Point Measurement: a. Place the packed capillary tube into the heating block of the
melting point apparatus. b. If the approximate melting point is unknown, perform a rapid
preliminary heating to estimate the melting range. c. For an accurate measurement, set the
heating rate to 1-2 °C per minute, starting from a temperature about 10-15 °C below the
estimated melting point. d. Record the temperature at which the first drop of liquid appears
(the beginning of the melting range) and the temperature at which the last crystal melts (the
end of the melting range). e. Repeat the measurement at least twice to ensure
reproducibility.

Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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